Cas no 33279-01-5 (Propionylacetonitrile)

Propionylacetonitrile (CAS 109-78-4) is a versatile organic compound characterized by its bifunctional structure, featuring both a nitrile and a ketone group. This reactivity makes it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its high purity and stability under standard conditions ensure consistent performance in reactions such as condensation, cyclization, and nucleophilic additions. The compound’s balanced polarity and solubility in common organic solvents further enhance its utility in laboratory and industrial applications. Propionylacetonitrile is often preferred for its efficient reaction kinetics and compatibility with a range of catalysts, offering synthetic flexibility in complex molecular constructions.
Propionylacetonitrile structure
Propionylacetonitrile structure
Product Name:Propionylacetonitrile
CAS No:33279-01-5
MF:C5H7NO
MW:97.1151812076569
MDL:MFCD07367087
CID:89008
PubChem ID:9920369
Update Time:2025-06-08

Propionylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxopentanenitrile
    • 1-Cyanobutan-2-one
    • 3-oxapentanenitrile
    • 3-OXO-PENTANENITRILE
    • 3-oxopentanonitrile
    • cyanomethyl ethyl ketone
    • Pentanenitrile,3-oxo
    • Propanoylacetonitrile
    • Propionylacetonitrile
    • 3- Oxopentanenitrile
    • cyanobutanone
    • 33279-01-5
    • AS-57201
    • FT-0678364
    • KOYWUYIBEXFRFH-UHFFFAOYSA-N
    • A875345
    • AKOS005254976
    • 3-AMINO-3-(2,4,5-TRIHYDROXYPHENYL)-PROPIONICACID
    • J-019122
    • AMY10591
    • MFCD07367087
    • 2-butanone cyanide
    • EN300-57181
    • Pentanenitrile, 3-oxo-
    • DTXSID90432770
    • SY004535
    • CS-0084645
    • STL557671
    • DB-068794
    • BBL103861
    • MDL： MFCD07367087
    • Inchi： 1S/C5H7NO/c1-2-5(7)3-4-6/h2-3H2,1H3
    • InChI Key： KOYWUYIBEXFRFH-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)CC

Computed Properties

  • Exact Mass: 97.05280
  • Monoisotopic Mass: 97.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Color/Form: Light brown liquid
  • Density: 0.956
  • Boiling Point: 30°C
  • Flash Point: 42.2℃
  • Refractive Index: 1.41 
  • PSA: 40.86000
  • LogP: 0.87918
  • Solubility: Not determined

Propionylacetonitrile Security Information

  • Hazardous Material transportation number：UN3276
  • Hazardous Material Identification： T
  • Safety Term：6.1
  • Packing Group：III
  • HazardClass：6.1
  • PackingGroup：III

Propionylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Propionylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40105-1g
3-Oxopentanenitrile
 33279-01-5 97%
1g
 ¥317.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40105-5g
3-Oxopentanenitrile
 33279-01-5
5g
 ¥1026.0 2021-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026306-1g
Propionylacetonitrile
 33279-01-5 97%
1g
 632CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026306-5g
Propionylacetonitrile
 33279-01-5 97%
5g
 2014CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026306-25g
Propionylacetonitrile
 33279-01-5 97%
25g
 4746CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK737-200mg
Propionylacetonitrile
 33279-01-5 97%
200mg
 108.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK737-5g
Propionylacetonitrile
 33279-01-5 97%
5g
 1466CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK737-1g
Propionylacetonitrile
 33279-01-5 97%
1g
 367.0CNY 2021-07-10
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB09548-1g
Propionylacetonitrile
 33279-01-5 97%
1g
 361.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB09548-5g
Propionylacetonitrile
 33279-01-5 97%
5g
 1181.00 2021-07-09

Propionylacetonitrile Production Method

Propionylacetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:33279-01-5)Propionylacetonitrile
Order Number:A875345
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):390.0
Email:sales@amadischem.com

Propionylacetonitrile Related Literature

Related Categories

33279-01-5 (Propionylacetonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:33279-01-5)Propionylacetonitrile
A875345
Purity:99%
Quantity:25g
Price ($):390.0
Email